3-hydroxy-2-(2-nitrophenyl)-2,3-dihydro-4(1H)-quinazolinone

• IUPAC Name: 3-hydroxy-2-(2-nitrophenyl)-1,2-dihydroquinazolin-4-one
• InChI: InChI=1S/C14H11N3O4/c18-14-9-5-1-3-7-11(9)15-13(16(14)19)10-6-2-4-8-12(10)17(20)21/h1-8,13,15,19H
• InChI Key: FNBGTIABOVYVKH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2NC3=CC=CC=C3C(=O)N2O)[N+](=O)[O-]
• Molecular Formula: C14H11N3O4
• Molecular Weight: 285.25 g/mol

Description

3-hydroxy-2-(2-nitrophenyl)-2,3-dihydro-4(1H)-quinazolinone, also known as Nitro-Quin, is a synthetic compound that has been extensively studied for its potential applications in scientific research. It has gained attention due to its unique chemical properties and potential therapeutic benefits.

Mechanism of Action

The exact mechanism of action of 3-hydroxy-2-(2-nitrophenyl)-2,3-dihydro-4(1H)-quinazolinone is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and modulating ion channel activity. It has been shown to inhibit the activity of protein tyrosine phosphatases, which are involved in regulating cell growth and differentiation. In addition, it has been found to modulate the activity of ion channels in neurons, which may have implications for the treatment of neurological disorders.
Biochemical and physiological effects:
3-hydroxy-2-(2-nitrophenyl)-2,3-dihydro-4(1H)-quinazolinone has been shown to have a range of biochemical and physiological effects. It has been found to inhibit the growth of cancer cells and induce apoptosis in vitro. In addition, it has been shown to modulate the activity of ion channels in neurons, which may have implications for the treatment of neurological disorders. 3-hydroxy-2-(2-nitrophenyl)-2,3-dihydro-4(1H)-quinazolinone has also been used as a fluorescent probe for the detection of protein tyrosine phosphatases.

Advantages and Limitations for Lab Experiments

One advantage of 3-hydroxy-2-(2-nitrophenyl)-2,3-dihydro-4(1H)-quinazolinone is its potential therapeutic benefits in cancer and neurological disorders. It is also a useful tool for studying the activity of protein tyrosine phosphatases and ion channels. However, there are some limitations to its use in lab experiments. 3-hydroxy-2-(2-nitrophenyl)-2,3-dihydro-4(1H)-quinazolinone is a synthetic compound that may not accurately reflect the behavior of natural compounds in vivo. In addition, its potential toxicity and side effects need to be carefully evaluated.

Future Directions

There are several future directions for research on 3-hydroxy-2-(2-nitrophenyl)-2,3-dihydro-4(1H)-quinazolinone. One area of interest is its potential as a therapeutic agent for cancer and neurological disorders. Further studies are needed to fully understand its mechanism of action and evaluate its safety and efficacy in vivo. In addition, 3-hydroxy-2-(2-nitrophenyl)-2,3-dihydro-4(1H)-quinazolinone may have applications in the development of fluorescent probes for other enzymes and ion channels. Further research is needed to explore these potential applications.

Synthesis Methods

3-hydroxy-2-(2-nitrophenyl)-2,3-dihydro-4(1H)-quinazolinone can be synthesized through a multi-step process involving the condensation of 2-nitrobenzaldehyde with 3-hydroxy-2-aminobenzoic acid, followed by cyclization and reduction. The final product is a yellow crystalline solid that is soluble in organic solvents.

Scientific Research Applications

3-hydroxy-2-(2-nitrophenyl)-2,3-dihydro-4(1H)-quinazolinone has been studied for its potential applications in various scientific research fields, including cancer research, neuroscience, and biochemistry. It has been shown to inhibit the growth of cancer cells and induce apoptosis in vitro. In addition, it has been found to modulate the activity of ion channels in neurons, which may have implications for the treatment of neurological disorders. 3-hydroxy-2-(2-nitrophenyl)-2,3-dihydro-4(1H)-quinazolinone has also been used as a fluorescent probe for the detection of protein tyrosine phosphatases.